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Compound of Interest

Compound Name: Solvent green 3

Cat. No.: B1669087

Abstract

This technical guide provides a comprehensive overview of the fluorescent dye and colorant,
Solvent Green 3. It details the historical context of its discovery, its core chemical and physical
properties, and established synthesis methodologies. The guide further explores its wide-
ranging applications, particularly in industrial coloring and its emerging uses in scientific
research. Detailed experimental protocols for its synthesis and a general protocol for its use as
a stain are provided, alongside structured data tables for easy reference. Visual diagrams of
key processes are included to facilitate understanding for researchers, scientists, and
professionals in drug development.

Discovery and History

Solvent Green 3, also known by names such as Transparent Green 5B, Oil Green 5B, and
D&C Green No. 6, is a synthetic anthraquinone dye.[1][2] Its development can be traced back
to the early 20th century, emerging from the expansive industrial research into synthetic dyes,
particularly triarylmethane derivatives, in Germany and Switzerland.[3] While the specific credit
for its first synthesis is not well-documented due to its industrial origins, the core chemical class
of anthraquinone dyes has been a subject of extensive research for over a century.[3]

Chemically identified as 1,4-di-p-toluidino-9,10-anthraquinone, it is structurally distinct from
other dyes sometimes colloquially mixed up with it, such as Quinoline Yellow (Solvent Yellow
33).[2][4] Its primary value was quickly recognized in its ability to impart a stable and vibrant
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bluish-green color to a variety of materials, leading to its widespread adoption in numerous

industries.[5][6]

Chemical and Physical Properties

Solvent Green 3 is a blue-black or bluish-green powder characterized by its excellent solubility

in organic solvents and poor solubility in water.[6][7][8][9] This lipophilic nature is key to its

application in coloring plastics, oils, and waxes.[3] It exhibits high stability under heat and light,

which ensures color longevity in demanding applications.[5][10]

ble 1: Physicochemical ies of Solvent Green 3

Property Value Reference
1,4-bis((4-

Chemical Name methylphenyl)amino)-9,10- [2]
anthracenedione

C.I. Name Solvent Green 3

C.I. Number 61565

CAS Number 128-80-3

Molecular Formula C28H22N202 [L][7111]

Molecular Weight 418.49 g/mol [1][7111]

Appearance Blue-black powder [7181[11]

Melting Point 220-221 °C [12]

Absorption Max (Amax) 607-644 nm [12]

Insoluble in water; Soluble in

Solubilit 361718l
Y chloroform, benzene, DMF BlelrE

Heat Resistance 240-300 °C [10][13]

Light Fastness Good [5]

Synthesis and Manufacturing
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The industrial synthesis of Solvent Green 3 is well-established and typically involves the
condensation of an anthraquinone derivative with p-toluidine.

Primary Synthesis Route

The most common method involves the reaction of 1,4-dihydroxyanthraquinone (quinizarin), its
leuco compound, or a mixture of the two, with two moles of p-toluidine.[6] The reaction is often
catalyzed by boric acid.[7][11] Historically, high-boiling point aromatic solvents like
nitrobenzene were used.[7][11] More modern, efficient, and environmentally friendly methods
have been developed, utilizing lower-boiling point solvents like ethanol in conjunction with an
azeotropic agent such as benzene, or employing ionic liquids as the reaction medium.[1][7][11]

Alternative Synthesis Route

An alternative pathway involves the condensation of 1,4-dichloroanthracene-9,10-dione with
two moles of p-toluidine.[6][9]
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Raw Materials: o
1,4-Dihydroxyanthraquinone Solvent System: Catal)és;r;?é ,:g%ltlves.
(or Leuco form) Ethanol + Benzene . - o
- Sodium Bisulfite (Antioxidant)
+ p-Toluidine

Reaction Vess?’df

Condensation Reaction

(Dehydration at ~64°C)

Cooling & Precipitation

:

Filtration

:

Washing (e.g., with Ethanol)

:

Drying

Final Product:
Solvent Green 3 Powder
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Industrial Coloration Research & Biomedical Specialty Uses
Plastics & Polymers Oils, Waxes, Greases Inks & Coatings Biological Stainin Colored Smokes Cosmetics (External)
(PS, ABS, PVC, PET) : : g 9 g

A4

Histology & Hematology

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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to Application]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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